Cas no 96799-02-9 (3-(2-Furyl)-1H-pyrazol-5-amine)

3-(2-Furyl)-1H-pyrazol-5-amine structure
96799-02-9 structure
Product Name:3-(2-Furyl)-1H-pyrazol-5-amine
CAS No:96799-02-9
MF:C7H7N3O
MW:149.149980783463
MDL:MFCD00082696
CID:91127
PubChem ID:523183
Update Time:2024-10-25

3-(2-Furyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(Furan-2-yl)-1H-pyrazol-5-amine
    • 3-(2-Furyl)-1H-pyrazol-5-amine
    • 3-(2-Furyl)pyrazol-5-amine
    • 3-Amino-5-(2-furyl)pyrazole
    • 5-(furan-2-yl)-1H-pyrazol-3-amine
    • 3-Amino-5-(2-Furyl)-1H-Pyrazole
    • 5-Amino-3-(2-furyl)pyrazole
    • 5-(2-Furyl)-1H-pyrazol-3-amine
    • XJNZHICOWTVWOX-UHFFFAOYSA-N
    • 5-(2-furanyl)-1H-pyrazol-3-amine
    • 5-amino-3-(fur-2-yl)-1h-pyrazole
    • furanyl-5-aminopyrazole
    • 5-amino-3-fur-2-ylpyrazole
    • 5-(2-furyl)pyrazole-3-ylamine
    • 3-(2-furyl)pyrazole-5-ylamine
    • 3-amino-5-(2
    • 5-(2-Furanyl)-1H-pyrazol-3-amine (ACI)
    • 3-(Furan-2-yl)-2H-pyrazol-5-ylamine
    • 3-Amino-5-(2-furanyl)pyrazole
    • 3-Amino-5-(furan-2-yl)-1H-pyrazole
    • 5-(Furan-2-yl)-2H-pyrazol-3-ylamine
    • 5-Amino-3-(furan-2-yl)-1H-pyrazole
    • 5-Furan-2-yl-1H-pyrazol-3-ylamine
    • 5-(2-Furyl)-1H-pyrazol-3-amine #
    • PS-4701
    • DTXSID70335159
    • 96799-02-9
    • 5-(2-furyl)-2H-pyrazol-3-amine
    • BP-10379
    • 5-furan-2-yl-2H-pyrazol-3-ylamine
    • 3-Furan-2-yl-2H-pyrazol-5-ylamine
    • DS-2883
    • BDBM50339019
    • CHEMBL1688214
    • C77330
    • SB60917
    • 1H-Pyrazol-3-amine,5-(2-furanyl)-
    • 2413282-68-3
    • 3-amino-5-(2-furyl)-pyrazole
    • DB-004184
    • SY011842
    • AKOS000174119
    • CS-0109592
    • AKOS005199092
    • 3-Amino-5-(2-furyl)pyrazole, 97%
    • EN300-187064
    • 5-Amino-3-(2-furyl)pyrazole; 3-(Fur-2-Yl)-1H-Pyrazol-5-Amine; 5-Amino-3-(2-Furyl)-1H-Pyrazole
    • SCHEMBL645062
    • SCHEMBL570420
    • 3-(Furan-2-yl)-1H-pyrazol-5-amine, AldrichCPR
    • BCP13617
    • SDCCGMLS-0066122.P001
    • MFCD00082696
    • MDL： MFCD00082696
    • Inchi： 1S/C7H7N3O/c8-7-4-5(9-10-7)6-2-1-3-11-6/h1-4H,(H3,8,9,10)
    • InChI Key： XJNZHICOWTVWOX-UHFFFAOYSA-N
    • SMILES： N1=C(N)C=C(C2=CC=CO2)N1
    • BRN： 4399373

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Brown crystalline powder
  • Density: 1.339
  • Melting Point: 126-130 °C(lit.)
  • Boiling Point: 429.9°Cat760mmHg
  • Flash Point: 213.8°C
  • Refractive Index: 1.635
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 67.84000
  • LogP: 1.83310
  • Solubility: Insoluble in water

3-(2-Furyl)-1H-pyrazol-5-amine Security Information

3-(2-Furyl)-1H-pyrazol-5-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Furyl)-1H-pyrazol-5-amine Pricemore >>

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3-(2-Furyl)-1H-pyrazol-5-amine Production Method

Production Method 1

31909-58-7 31909-58-7
96799-02-9 96799-02-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ;  5 min, 150 °C
Reference
Synthesis of pyrazolopyrimidinones using a "one-pot" approach under microwave irradiation
Kelada, Mark ; Walsh, John M. D.; Devine, Robert W.; McArdle, Patrick; Stephens, John C., Beilstein Journal of Organic Chemistry, 2018, 14, 1222-1228

Production Method 2

31909-58-7 31909-58-7
96799-02-9 96799-02-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: p-Toluenesulfonic acid ;  3 min, 100 °C
Reference
Microwave assisted synthesis of 3-amino 1H-pyrazoles catalyzed by p-toluenesulphonic acid
Rao, B. Rama; Venkateshwarlu, G.; Sunitha, P.; Kumar, K. Shiva, Organic Chemistry: An Indian Journal, 2008, 4(3), 235-239

Production Method 3

31909-58-7 31909-58-7
96799-02-9 96799-02-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Methanesulfonic acid ;  5 min, 80 °C
Reference
An expeditious synthesis of 3-amino 2H-pyrazoles promoted by methanesulphonic acid under solvent and solvent-free conditions
Suryakiran, N.; Reddy, T. Srikanth; Latha, K. Asha; Prabhakar, P.; Yadagiri, K.; et al, Journal of Molecular Catalysis A: Chemical, 2006, 258(1-2), 371-375

Production Method 4

31909-58-7 31909-58-7
96799-02-9 96799-02-9
Reaction Conditions
1.1 Reagents: Hydrazine Catalysts: Methanesulfonic acid Solvents: Ethanol ;  2 h, rt → 80 °C
Reference
Preparation of substituted pyrazolopyrimidines as antagonists of the adenosine A2a receptor
, World Intellectual Property Organization, , ,

Production Method 5

96799-02-9 96799-02-9
Reaction Conditions
Reference
Preparation of (arylsulfanylmethyl)pyrazolo[1,5-a]pyrimidinol derivatives as CXCR2 antagonists
, World Intellectual Property Organization, , ,

3-(2-Furyl)-1H-pyrazol-5-amine Raw materials

3-(2-Furyl)-1H-pyrazol-5-amine Preparation Products

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